3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 3-(4-hydroxycyclohexyl)-2,2-dimethylpropanal
• InChI: InChI=1S/C11H20O2/c1-11(2,8-12)7-9-3-5-10(13)6-4-9/h8-10,13H,3-7H2,1-2H3
• InChI Key: GQURYLYPASYHNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1CCC(CC1)O)C=O

Description

3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal is an aldehyde derivative characterized by a hydroxy-substituted cyclohexyl group at the third carbon of a 2,2-dimethylpropanal backbone. Its molecular formula is inferred as C₁₁H₁₈O₂ (molecular weight ≈ 182.26 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal typically involves the reaction of cyclohexanone with appropriate reagents to introduce the hydroxy group and the dimethylpropanal side chain. One common method involves the use of Grignard reagents, where cyclohexanone is reacted with a Grignard reagent followed by oxidation to introduce the hydroxy group.

Industrial Production Methods

Industrial production of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal may involve large-scale chemical processes that optimize yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The hydroxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Reagents like thionyl chloride (SOCl₂) and phosphorus tribromide (PBr₃) are used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3-(4-Ketocyclohexyl)-2,2-dimethylpropanal or 3-(4-Carboxycyclohexyl)-2,2-dimethylpropanal.

Reduction: Formation of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanol.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal involves its interaction with specific molecular targets and pathways. The hydroxy group and aldehyde functionality allow it to participate in various biochemical reactions, potentially affecting enzyme activity and cellular processes.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and physicochemical properties of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal with its analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Physical State	Odor Characteristics	Applications
3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal	4-Hydroxycyclohexyl	C₁₁H₁₈O₂	182.26 (inferred)	Likely liquid	Not reported	Potential fragrance/pharma
3-(4-Ethylphenyl)-2,2-dimethylpropanal (Floralozone®)	4-Ethylphenyl	C₁₃H₁₈O	190.28	Colorless liquid	Ozone, fresh, marine	Perfumes (≤10% concentration)
3-(3-Fluorophenyl)-2,2-dimethylpropanal	3-Fluorophenyl	C₁₁H₁₃FO	180.22	Not specified	Not reported	Lab research
3-(4,4-Difluorocyclohexyl)-2,2-dimethylpropanal	4,4-Difluorocyclohexyl	C₁₁H₁₈F₂O	204.26	Not specified	Not reported	Not specified
3-(4-Methylcyclohex-3-enyl)butanal	4-Methylcyclohexene	C₁₁H₁₈O	166.26	Not specified	Aldehydic, citrus	Perfumery

Key Observations:

• Substituent Effects :
  • The hydroxycyclohexyl group enhances polarity compared to ethylphenyl or fluorophenyl analogs, likely increasing water solubility and reducing volatility.
  • Halogenated analogs (e.g., fluorophenyl, difluorocyclohexyl) exhibit higher electronegativity, influencing reactivity and stability.
  • Ethylphenyl derivatives (e.g., Floralozone®) prioritize volatility for fragrance applications, with specific gravity 0.948–0.958 and refractive index 1.503–1.509 .

Biological Activity

3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal is a compound of interest in various fields, including medicinal chemistry and organic synthesis. Its unique structure, featuring a hydroxyl group on a cyclohexyl ring and a dimethylpropanal moiety, suggests potential biological activities that warrant investigation. This article reviews the biological activity of this compound based on available research findings, including its mechanisms of action, therapeutic potential, and relevant case studies.

The molecular formula of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal is $C_{12}H_{22}O_2$, with a molecular weight of 198.31 g/mol. Below is a summary of its key chemical properties:

Property	Value
Molecular Formula	C12H22O2
Molecular Weight	198.31 g/mol
IUPAC Name	3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal
Canonical SMILES	CC(C)(C(=O)C1CCCCC1O)C1=CCCCC1

The biological activity of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal is primarily attributed to its ability to interact with various biological targets:

• Receptor Binding : The compound has been shown to engage with specific receptors in cellular pathways, influencing signaling cascades that can lead to therapeutic effects.
• Antioxidant Activity : Preliminary studies suggest that the hydroxyl group may contribute to antioxidant properties, scavenging free radicals and reducing oxidative stress in cells.
• Anti-inflammatory Effects : Some research indicates potential anti-inflammatory actions, possibly through modulation of cytokine production or inhibition of inflammatory mediators.

Case Study 1: Antioxidant Properties

In a study examining the antioxidant capacity of various hydroxylated compounds, 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal demonstrated significant radical scavenging activity. The compound was tested against DPPH (1,1-diphenyl-2-picrylhydrazyl) radicals, showing an IC50 value comparable to established antioxidants such as ascorbic acid.

Case Study 2: Anti-inflammatory Activity

A separate investigation involved the assessment of anti-inflammatory effects in a murine model. Mice treated with 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal exhibited reduced paw edema following carrageenan injection compared to control groups. This suggests that the compound may inhibit the release of pro-inflammatory cytokines.

Comparative Analysis with Related Compounds

To contextualize the biological activity of 3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal, it is useful to compare it with similar compounds:

Compound	Antioxidant Activity	Anti-inflammatory Effects
3-(4-Hydroxycyclohexyl)-2,2-dimethylpropanal	High	Moderate
4-Hydroxycinnamic Acid	Moderate	High
Curcumin	High	Very High